Cas no 2228592-61-6 (tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate)

• Product Name: tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate
• CAS No: 2228592-61-6
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 5879827
• PubChem ID: 165733709
• Update Time: 2025-05-19

tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228592-61-6
• EN300-1888995
• tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate

• Inchi： 1S/C13H24N4O2/c1-5-17-11(6-7-16-17)8-10(14)9-15-12(18)19-13(2,3)4/h6-7,10H,5,8-9,14H2,1-4H3,(H,15,18)
• InChI Key： WLHDJQPECCPURN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1=CC=NN1CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate

Comprehensive Overview of tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate (CAS No. 2228592-61-6)

The compound tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate (CAS No. 2228592-61-6) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1-ethyl-1H-pyrazole moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and medicinal chemistry, particularly for targeting enzymes and receptors involved in inflammatory and neurological pathways.

In recent years, the demand for heterocyclic compounds like tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate has surged, driven by advancements in small-molecule therapeutics. This compound's pyrazole ring is a key pharmacophore, often associated with antimicrobial, anticancer, and anti-inflammatory properties. Its CAS No. 2228592-61-6 is frequently searched in academic and industrial databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate is synthesized via multi-step organic reactions, including amide coupling and protecting group strategies. The tert-butyloxycarbonyl (Boc) group enhances solubility and stability, making it ideal for peptide synthesis and prodrug development. Researchers often explore its reactivity patterns to optimize yields and purity, addressing challenges like racemization and side reactions.

The compound's applications extend to bioconjugation and chemical biology, where it serves as a linker or scaffold for targeted drug delivery systems. Its amino-propyl side chain allows for further functionalization, enabling the creation of customized molecular probes. In agrochemicals, derivatives of 1-ethyl-1H-pyrazole are investigated for their potential as pesticide intermediates, though this remains an emerging area of study.

Environmental and regulatory considerations are also critical when working with tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate. While not classified as hazardous, proper handling and disposal protocols are essential to ensure laboratory safety. The compound's logP and pKa values are often analyzed to predict its behavior in biological systems, aligning with the broader trend of computational chemistry and ADMET profiling.

In conclusion, tert-butyl N-[2-amino-3-(1-ethyl-1H-pyrazol-5-yl)propyl]carbamate (CAS No. 2228592-61-6) represents a versatile building block in modern chemistry. Its integration into drug design pipelines and material science highlights its cross-disciplinary relevance. As research continues, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.